Cas no 1261640-03-2 (2-Amino-5-(2-(trifluoromethyl)phenyl)pyridine-3-acetonitrile)

• Product Name: 2-Amino-5-(2-(trifluoromethyl)phenyl)pyridine-3-acetonitrile
• CAS No: 1261640-03-2
• MF: C₁₄H₁₀F₃N₃
• MW: 277.244513034821
• CID: 4984215
• Update Time: 2025-05-19

2-Amino-5-(2-(trifluoromethyl)phenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(2-(trifluoromethyl)phenyl)pyridine-3-acetonitrile

• Inchi： 1S/C14H10F3N3/c15-14(16,17)12-4-2-1-3-11(12)10-7-9(5-6-18)13(19)20-8-10/h1-4,7-8H,5H2,(H2,19,20)
• InChI Key： BVRMIEQWJXHJHB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=NC(=C(CC#N)C=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 374
• XLogP3: 2.7
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-5-(2-(trifluoromethyl)phenyl)pyridine-3-acetonitrile

Compound CAS No. 1261640-03-2: 2-Amino-5-(2-(trifluoromethyl)phenyl)pyridine-3-acetonitrile

The compound with CAS No. 1261640-03-2, commonly referred to as 2-Amino-5-(2-(trifluoromethyl)phenyl)pyridine-3-acetonitrile, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines an amino group, a trifluoromethyl-substituted phenyl ring, and an acetonitrile moiety attached to a pyridine ring. The combination of these functional groups makes it a versatile compound with diverse chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly due to their ability to act as bioisosteres or scaffolds for drug design. The presence of the trifluoromethyl group in this compound adds electronic and steric effects, which can significantly influence its pharmacokinetic properties. For instance, the trifluoromethyl group is known to enhance lipophilicity and metabolic stability, making it an attractive feature for drug candidates targeting various therapeutic areas.

The acetonitrile group in the molecule serves as a nitrile functional group, which can participate in various chemical reactions such as nucleophilic substitutions or additions. This makes the compound a valuable intermediate in organic synthesis, particularly in the construction of complex molecules with multiple functional groups. The amino group further enhances the compound's reactivity, enabling it to act as a nucleophile or participate in hydrogen bonding interactions.

From a synthetic perspective, the preparation of 2-Amino-5-(2-(trifluoromethyl)phenyl)pyridine-3-acetonitrile involves a series of well-established organic reactions. These include Friedel-Crafts alkylation or acylation for introducing the trifluoromethyl group onto the phenyl ring, followed by nucleophilic aromatic substitution or coupling reactions to install the amino and acetonitrile groups onto the pyridine ring. The synthesis pathway is optimized for high yield and selectivity, ensuring that the final product meets stringent quality control standards.

In terms of applications, this compound has shown promise in several areas. For example, it has been investigated as a potential lead compound in anti-cancer drug discovery due to its ability to inhibit key enzymes involved in cancer cell proliferation. Additionally, its electronic properties make it a candidate for use in organic electronics, particularly in materials for light-emitting diodes (LEDs) or field-effect transistors (FETs). Recent research has also explored its role as a catalyst in asymmetric synthesis, leveraging its chiral environment to induce enantioselectivity in complex transformations.

The structural versatility of CAS No. 1261640-03-2 allows for further modification and functionalization to tailor its properties for specific applications. For instance, substitution at different positions on the pyridine ring can lead to derivatives with enhanced bioavailability or improved catalytic activity. Such modifications are currently being explored in academic and industrial settings, underscoring the compound's potential as a platform for innovation.

In conclusion, CAS No. 1261640-03-2: 2-Amino-5-(2-(trifluoromethyl)phenyl)pyridine-3-acetonitrile stands out as a multifaceted organic molecule with significant implications across various disciplines. Its unique combination of functional groups and structural features positions it as a valuable tool in chemical research and development. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.